Cas no 545421-49-6 (3-(Pyrazin-2-yl)benzyl alcohol)

• Product Name: 3-(Pyrazin-2-yl)benzyl alcohol
• CAS No: 545421-49-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD12025927
• CID: 941855
• PubChem ID: 53425549
• Update Time: 2025-05-23

3-(Pyrazin-2-yl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrazin-2-yl)benzyl alcohol
• (3-pyrazin-2-ylphenyl)methanol
• [4-(2-Pyrazinyl)phenyl]methanol
• (3-(PYRAZIN-2-YL)PHENYL)METHANOL
• (4-(pyrazin-2-yl)phenyl)methanol
• 4-pyrazinylbenzenemethanol
• A1-32666
• IKWXAZOUOQJQOH-UHFFFAOYSA-N
• 2-[(4-Hydroxymethyl)phenyl]pyrazine
• MFCD12025927
• CS-0327014
• (4-pyrazin-2-ylphenyl)methanol
• SCHEMBL1919022
• AKOS005072338
• [4-(pyrazin-2-yl)phenyl]methanol
• ED-0723
• DB-087339
• 4-(2-pyrazinyl)phenylmethanol
• 4-(Pyrazin-2-yl)benzyl alcohol
• VWA42149
• 545421-49-6

• MDL： MFCD12025927
• Inchi： 1S/C11H10N2O/c14-8-9-1-3-10(4-2-9)11-7-12-5-6-13-11/h1-7,14H,8H2
• InChI Key： IKWXAZOUOQJQOH-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C2C=NC=CN=2)=CC=1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01000
• LogP: 1.63590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 3-(Pyrazin-2-yl)benzyl alcohol

3-(Pyrazin-2-yl)benzyl Alcohol (CAS No: 545421-49-6)

3-(Pyrazin-2-yl)benzyl alcohol, a compound with the CAS registry number 545421-49-6, is an organic chemical that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its pyrazine ring fused with a benzene ring and a hydroxymethyl group, exhibits interesting chemical behavior that makes it a valuable subject of study in both academic and industrial research.

The molecular structure of 3-(pyrazin-2-yl)benzyl alcohol is composed of a pyrazine moiety attached to a benzene ring at the 3-position, with a hydroxymethyl group (-CH₂OH) extending from the benzene ring. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality. The pyrazine ring, being an aromatic heterocycle with two nitrogen atoms, contributes to the compound's ability to engage in various chemical interactions, including hydrogen bonding and π–π stacking.

Recent studies have explored the synthesis of 3-(pyrazin-2-yl)benzyl alcohol through diverse methodologies, including coupling reactions and catalytic hydrogenation. These methods have not only improved the efficiency of production but also opened avenues for the exploration of its derivatives. For instance, researchers have investigated the use of this compound as a precursor for more complex molecules, such as those with appended functional groups or extended conjugation systems.

In terms of applications, 3-(pyrazin-2-yl)benzyl alcohol has shown promise in several areas. One notable application is in the field of materials science, where it has been used as a building block for constructing advanced materials with tailored properties. Its ability to form self-assembled monolayers (SAMs) on various surfaces has made it a candidate for applications in nanotechnology and surface chemistry.

Additionally, 3-(pyrazin-2-yl)benzyl alcohol has been studied for its potential in pharmaceuticals and agrochemicals. Its unique structure allows it to interact with biological systems in specific ways, making it a potential lead compound for drug discovery. Recent research has focused on its role as a ligand in metalloenzyme models and its ability to modulate enzyme activity through non-covalent interactions.

The physical properties of 3-(pyrazin-2-yl)benzyl alcohol are also worth noting. It is typically found as a crystalline solid at room temperature, with a melting point around 100°C. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for use in various synthetic protocols. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the pyrazine and benzene rings, which can be exploited for sensing applications.

From an environmental standpoint, 3-(pyrazin-2-yl)benzyl alcohol has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses limited risks to aquatic ecosystems when properly managed.

In conclusion, 3-(pyrazin-2-yl)benzyl alcohol (CAS No: 545421-49-6) is a versatile compound with a rich structural framework that lends itself to diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic research and industrial development.